Cas no 2803461-20-1 (8-Benzyloxy-6-bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline)

• Product Name: 8-Benzyloxy-6-bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline
• CAS No: 2803461-20-1
• MF: C₁₆H₁₅BrFNO
• MW: 336.198807001114
• CID: 6336034
• Update Time: 2025-11-01

8-Benzyloxy-6-bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Benzyloxy-6-bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline

• Inchi： 1S/C16H15BrFNO/c17-14-8-15(20-10-11-4-2-1-3-5-11)13-9-19-7-6-12(13)16(14)18/h1-5,8,19H,6-7,9-10H2
• InChI Key： HDCWCBSFCVSZSZ-UHFFFAOYSA-N
• SMILES： C1C2=C(C(F)=C(Br)C=C2OCC2=CC=CC=C2)CCN1

Experimental Properties

• Density: 1.416±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.3±45.0 °C(Predicted)
• pka: 8.02±0.20(Predicted)

Additional information on 8-Benzyloxy-6-bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline

8-Benzyloxy-6-bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline (CAS No. 2803461-20-1)

The compound 8-Benzyloxy-6-bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline (CAS No. 2803461-20-1) is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of isoquinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring. The isoquinoline framework is a well-known scaffold in drug discovery due to its diverse biological activities and structural versatility.

The structure of 8-Benzyloxy-6-bromo-5-fluoro-tetrahydroisoquinoline features several key functional groups that contribute to its unique properties. The benzyloxy group at position 8 introduces steric bulk and enhances lipophilicity, while the bromine atom at position 6 and the fluorine atom at position 5 provide electronic modulation and potential sites for further functionalization. The tetrahydroisoquinoline ring system adds a degree of saturation that can influence both the compound's stability and its interactions with biological targets.

Recent studies have highlighted the importance of isoquinoline derivatives in various therapeutic areas. For instance, research has shown that tetrahydroisoquinolines can act as potent inhibitors of certain kinases and proteases, making them promising candidates for anti-cancer and anti-inflammatory therapies. The presence of halogen substituents, such as bromine and fluorine, further enhances the compound's ability to engage in specific hydrogen bonding or π-interactions with target proteins.

In terms of synthesis, 8-Benzyloxy-6-bromo-5-fluoro-tetrahydroisoquinoline can be prepared through a variety of methods, including palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies. These methods allow for precise control over the substitution pattern and stereochemistry of the molecule, which are critical for optimizing its bioactivity.

The pharmacokinetic properties of this compound have been studied extensively. Its lipophilicity and solubility profiles suggest that it may exhibit favorable absorption and distribution characteristics in vivo. Additionally, preliminary toxicity studies indicate that it has a relatively low toxicity profile compared to other isoquinoline derivatives.

Looking ahead, the development of 8-Benzyloxy-6-bromo-5-fluoro-tetrahydroisoquinoline into a clinical candidate will depend on further optimization of its pharmacodynamic properties. Researchers are currently exploring modifications to improve its potency and selectivity against specific molecular targets while maintaining its favorable safety profile.

In conclusion, CAS No. 2803461-20-1 represents a cutting-edge compound with significant potential in drug discovery and development. Its unique structure and functional groups make it an attractive candidate for further investigation in both academic and industrial settings.